Cas no 338423-88-4 (2-Benzoyl-3-{[3-(trifluoromethyl)benzenesulfonyl]methyl}-1-benzofuran)

• Product Name: 2-Benzoyl-3-{[3-(trifluoromethyl)benzenesulfonyl]methyl}-1-benzofuran
• CAS No: 338423-88-4
• MF: C₂₃H₁₅F₃O₄S
• MW: 444.423015832901
• CID: 6628329
• PubChem ID: 1476378
• Update Time: 2024-01-04

2-Benzoyl-3-{[3-(trifluoromethyl)benzenesulfonyl]methyl}-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• PHENYL[3-(([3-(TRIFLUOROMETHYL)PHENYL]SULFONYL)METHYL)-1-BENZOFURAN-2-YL]METHANONE
• 2-benzoyl-3-{[3-(trifluoromethyl)benzenesulfonyl]methyl}-1-benzofuran
• Methanone, phenyl[3-[[[3-(trifluoromethyl)phenyl]sulfonyl]methyl]-2-benzofuranyl]-
• 338423-88-4
• 4J-510S
• phenyl-[3-[[3-(trifluoromethyl)phenyl]sulfonylmethyl]-1-benzofuran-2-yl]methanone
• phenyl[3-({[3-(trifluoromethyl)phenyl]sulfonyl}methyl)-1-benzofuran-2-yl]methanone
• AKOS005090393
• 2-Benzoyl-3-{[3-(trifluoromethyl)benzenesulfonyl]methyl}-1-benzofuran

• Inchi： 1S/C23H15F3O4S/c24-23(25,26)16-9-6-10-17(13-16)31(28,29)14-19-18-11-4-5-12-20(18)30-22(19)21(27)15-7-2-1-3-8-15/h1-13H,14H2
• InChI Key： PLKRLPSFPIUNOB-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(C1=C(CS(C2=CC=CC(C(F)(F)F)=C2)(=O)=O)C2=CC=CC=C2O1)=O

Computed Properties

• Exact Mass: 444.06431462g/mol
• Monoisotopic Mass: 444.06431462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• Density: 1.386±0.06 g/cm3(Predicted)
• Boiling Point: 630.2±55.0 °C(Predicted)